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Compound of Interest

Compound Name: 3-(Aminomethyl)pyridin-4-amine

Cat. No.: B586050 Get Quote

An In-depth Technical Guide on 3-(Aminomethyl)pyridin-4-amine (CAS 158531-09-0)

Disclaimer: Publicly available information on 3-(Aminomethyl)pyridin-4-amine is limited. This

guide compiles the available data and highlights areas where information is not currently

accessible in public databases. The content is intended for researchers, scientists, and drug

development professionals.

Core Physicochemical Properties
3-(Aminomethyl)pyridin-4-amine, also known as 4-Amino-3-pyridinemethanamine, is a

pyridine derivative with the CAS number 158531-09-0.[1][2] The following table summarizes its

key physicochemical properties based on available data.
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Property Value Source

Molecular Formula C₆H₉N₃ [3]

Molecular Weight 123.156 g/mol [3]

Density 1.173 g/cm³ [3]

Boiling Point 334.2°C at 760 mmHg [3]

Flash Point 182.4°C [3]

Refractive Index 1.623 [3]

Vapor Pressure 0.00013 mmHg at 25°C [3]

LogP 1.404 [3]

Polar Surface Area (PSA) 64.93 Å² [3]

Storage Temperature 2-8°C [1]

Spectroscopic and Analytical Data
Detailed experimental spectroscopic data, such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry

(MS), and Infrared (IR) spectra, for 3-(Aminomethyl)pyridin-4-amine (CAS 158531-09-0) are

not available in the reviewed public scientific literature and databases.

For reference, analytical methods for related pyridine compounds, such as 3-

(Aminomethyl)pyridine, often involve reverse-phase High-Performance Liquid Chromatography

(HPLC).[4] A typical method might use a C18 column with a mobile phase consisting of

acetonitrile and water with an acid modifier like formic or phosphoric acid.[4]

Synthesis and Reactivity
Specific, validated experimental protocols for the synthesis of 3-(Aminomethyl)pyridin-4-
amine are not detailed in the available literature. However, general synthetic strategies for

aminopyridines often involve the amination of halopyridines or the reduction of nitropyridines.[5]

[6] For example, a common method for producing aminopyridines is the reaction of a

chloropyridine derivative with an amine source, sometimes facilitated by a transition metal

catalyst.[5]
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The diagram below illustrates a generalized, hypothetical workflow for the characterization of a

novel chemical entity like 3-(Aminomethyl)pyridin-4-amine, indicating the current status of

available information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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